Cas no 2171812-76-1 (4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid)

• Product Name: 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid
• CAS No: 2171812-76-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6121019
• PubChem ID: 165809621
• Update Time: 2025-10-22

4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid
• EN300-1515140
• 4-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-methylbutanoic acid
• 2171812-76-1

• Inchi： 1S/C26H30N2O5/c1-16(12-25(30)31)14-27-24(29)13-23(17-10-11-17)28-26(32)33-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22-23H,10-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： NHSQDKZLNOPEMZ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(NCC(C)CC(=O)O)=O)C1CC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid

4-3-Cyclopropyl-3-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)Propanamido-3-Methylbutanoic Acid: A Comprehensive Overview

The compound with CAS number 2171812-76-1, known as 4-3-cyclopropyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals, biotechnology, and advanced materials. This compound is characterized by its complex structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a propanamido moiety. These structural features contribute to its unique chemical properties and functional versatility.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of peptide-based therapeutics. The presence of the Fmoc group makes this compound an excellent candidate for use in solid-phase peptide synthesis (SPPS), where it can serve as a protective agent during the synthesis of complex peptide sequences. This application is supported by its stability under mild reaction conditions and its compatibility with various coupling reagents.

In addition to its role in peptide synthesis, this compound has shown promise in the field of material science. Researchers have explored its potential as a building block for constructing advanced polymers and supramolecular assemblies. The cyclopropyl group introduces strain into the molecule, which can be exploited to create materials with unique mechanical properties, such as enhanced elasticity or self-healing capabilities.

The synthesis of 4-3-cyclopropyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the cyclopropyl ring through ring-closing metathesis and the subsequent installation of the Fmoc group via nucleophilic substitution. These steps require precise control over reaction conditions to ensure high yields and product purity.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-friendly properties. Studies indicate that under specific conditions, it can undergo enzymatic degradation, making it a more sustainable option compared to traditional synthetic compounds. This attribute aligns with current trends toward green chemistry and sustainable materials development.

In conclusion, 4-3-cyclopropyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science, positions it as a valuable tool for future innovations in drug development and advanced materials.